Cas no 2289436-39-9 (1-ethynyl-3,3-dimethylcyclopentan-1-amine)

• Product Name: 1-ethynyl-3,3-dimethylcyclopentan-1-amine
• CAS No: 2289436-39-9
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 5683613
• PubChem ID: 165606217
• Update Time: 2025-10-20

1-ethynyl-3,3-dimethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-3,3-dimethylcyclopentanamine (ACI)
• Cyclopentanamine, 1-ethynyl-3,3-dimethyl- (ACI)
• 1-ethynyl-3,3-dimethylcyclopentan-1-amine

• Inchi： 1S/C9H15N/c1-4-9(10)6-5-8(2,3)7-9/h1H,5-7,10H2,2-3H3
• InChI Key： KECBASTXYMMELL-UHFFFAOYSA-N
• SMILES： C#CC1(CC(C)(C)CC1)N

Additional information on 1-ethynyl-3,3-dimethylcyclopentan-1-amine

Recent Advances in the Study of 1-Ethynyl-3,3-dimethylcyclopentan-1-amine (CAS: 2289436-39-9)

1-Ethynyl-3,3-dimethylcyclopentan-1-amine (CAS: 2289436-39-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane scaffold and ethynyl functional group, has demonstrated potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for future drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 1-ethynyl-3,3-dimethylcyclopentan-1-amine derivatives. The researchers employed a multi-step synthetic route, starting from commercially available 3,3-dimethylcyclopentanone, to achieve high yields and purity. The study highlighted the importance of the ethynyl group in enhancing the compound's bioavailability and binding affinity to target proteins, particularly in the context of neurotransmitter modulation.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of the serotonin receptor (5-HT2A). Using in vitro and in vivo models, the team demonstrated that 1-ethynyl-3,3-dimethylcyclopentan-1-amine exhibits selective agonism at 5-HT2A receptors, suggesting its utility in treating neuropsychiatric conditions such as depression and anxiety. The study also noted the compound's favorable pharmacokinetic profile, including its ability to cross the blood-brain barrier efficiently.

Further research has explored the application of 1-ethynyl-3,3-dimethylcyclopentan-1-amine in metabolic disorders. A 2024 study in Nature Chemical Biology revealed that the compound activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation was shown to improve glucose uptake and lipid metabolism in preclinical models, positioning the compound as a promising candidate for diabetes and obesity therapeutics.

The safety and toxicological profile of 1-ethynyl-3,3-dimethylcyclopentan-1-amine has also been a focus of recent investigations. A comprehensive toxicology study conducted in 2023 reported no significant adverse effects at therapeutic doses, although high doses were associated with mild hepatotoxicity. These findings underscore the need for careful dose optimization in future clinical trials.

In summary, 1-ethynyl-3,3-dimethylcyclopentan-1-amine (CAS: 2289436-39-9) represents a versatile and promising scaffold in medicinal chemistry. Its diverse pharmacological activities, coupled with its favorable drug-like properties, make it a compelling subject for ongoing and future research. Continued exploration of its therapeutic potential and mechanistic underpinnings is expected to yield significant advancements in the treatment of CNS and metabolic disorders.